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Compound of Interest

Compound Name: 6-Bromohexan-2-one

Cat. No.: B030552 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

disposal of 6-Bromohexan-2-one, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions:

Prior to disposal, it is imperative to handle 6-Bromohexan-2-one with appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat. All handling should be conducted in a well-ventilated area or under a chemical fume hood

to avoid inhalation of vapors.[1][2]

Spill Management
In the event of a spill, immediate action is required to contain and clean up the material safely.

Eliminate Ignition Sources: Remove all sources of ignition from the area, as 6-Bromohexan-
2-one may be flammable.[1][2][3] Use non-sparking tools for cleanup.[1][2]

Containment: Absorb the spill with an inert, non-combustible material such as sand, silica

gel, or a universal absorbent.[1][2]

Collection: Carefully collect the absorbed material and place it into a suitable, clearly labeled,

and sealed container for hazardous waste disposal.[1][2]
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Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials should also be treated as hazardous waste.

Disposal Protocol
Disposal of 6-Bromohexan-2-one must adhere to local, regional, and national hazardous

waste regulations.[1][2] Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[2]

Waste Classification: 6-Bromohexan-2-one is classified as hazardous waste due to its

potential toxicity and environmental hazards.[1] As a halogenated organic compound, it

requires special disposal considerations. The user must assign the appropriate waste codes

based on the specific application and relevant regulations.[1]

Waste Collection:

Collect waste 6-Bromohexan-2-one and any contaminated materials (e.g., absorbent

pads, gloves, weighing paper) in a designated, leak-proof, and tightly sealed container.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"6-Bromohexan-2-one".

Store the waste container in a designated satellite accumulation area, which is typically

within or near the laboratory fume hood, away from incompatible materials.

Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste

management company.

Provide the waste management company with a completed hazardous waste manifest,

accurately detailing the contents of the container.

Quantitative Data Summary
While specific quantitative disposal limits for 6-Bromohexan-2-one are not readily available

and are highly dependent on local regulations, the following table summarizes its relevant

physical and chemical properties that inform its hazardous classification.
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Property Value Citation

Molecular Formula C₆H₁₁BrO [4]

Molecular Weight 179.05 g/mol [4]

Boiling Point 227.2 °C at 760 mmHg [5]

Flash Point 78.2 °C [5]

Density 1.298 g/cm³ [5]

GHS Hazard Statements

H315, H319, H335 (Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation)

[4]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 6-Bromohexan-2-one.
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Start: 6-Bromohexan-2-one Waste Generated

Is the container properly labeled with chemical name and hazard information?

Label the container correctly.

No

Is the container sealed and not leaking?

Yes

Transfer to a suitable, sealed container.

No

Store in designated Satellite Accumulation Area.

Yes

Arrange for pickup by licensed hazardous waste disposal service.

Complete hazardous waste manifest.

End: Waste properly disposed.

Click to download full resolution via product page

Disposal Workflow for 6-Bromohexan-2-one
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Disclaimer: This information is intended as a guide and does not supersede any local, state, or

federal regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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